N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-[4-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]propanamide
• InChI: InChI=1S/C18H20N2O3/c1-3-17(21)19-14-6-8-15(9-7-14)20-18(22)12-13-4-10-16(23-2)11-5-13/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: NQBIMSAPAWPSDN-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC

Description

N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide, also known as MPAP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a selective agonist of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is expressed in the brain, peripheral tissues, and immune cells. In

Mechanism of Action

N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide acts as a selective agonist of TAAR1, a G protein-coupled receptor that is expressed in the brain, peripheral tissues, and immune cells. TAAR1 is involved in the modulation of monoamine neurotransmitter systems, including the dopamine, serotonin, and norepinephrine systems. By activating TAAR1, N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide modulates the release of these neurotransmitters, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide has been shown to modulate the release of dopamine, serotonin, and norepinephrine in the brain, leading to its potential use as a novel antidepressant and antipsychotic agent. It has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting its potential use as a treatment for substance abuse disorders. N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide has also been shown to have anti-inflammatory effects in immune cells, suggesting its potential use in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide is its high selectivity for TAAR1, which reduces the potential for off-target effects. However, one limitation of N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide is its relatively low potency, which may limit its effectiveness in vivo. Additionally, the synthesis of N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide is complex and may be difficult to scale up for larger experiments.

Future Directions

Future research on N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide may focus on improving its potency and pharmacokinetic properties, as well as exploring its potential therapeutic applications in a wider range of neuropsychiatric and inflammatory disorders. Additionally, further studies may be needed to fully elucidate the mechanism of action of N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide and its effects on monoamine neurotransmitter systems.

Synthesis Methods

The synthesis of N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide involves the reaction of 4-methoxyphenylacetic acid with 2-nitrobenzaldehyde to form the corresponding nitrostyrene intermediate. This intermediate is then reduced with sodium borohydride to yield the amine intermediate, which is subsequently acetylated with acetic anhydride to produce the final product, N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide.

Scientific Research Applications

N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neuropsychiatric disorders such as schizophrenia, depression, and addiction. It has been shown to modulate the release of dopamine, serotonin, and norepinephrine in the brain, leading to its potential use as a novel antidepressant and antipsychotic agent. N-(4-{[2-(4-methoxyphenyl)acetyl]amino}phenyl)propanamide has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting its potential use as a treatment for substance abuse disorders.